2-(Acetylamino)-5-chloro-3-thiophenecarboxylic acid
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Description
Scientific Research Applications
Synthesis and Characterization
The reactivity of thiophene derivatives, including those similar to 2-(Acetylamino)-5-chloro-3-thiophenecarboxylic acid, has been a subject of extensive study. These compounds serve as key intermediates in the synthesis of various heterocyclic compounds. For instance, reactions involving acylaminomethylation of 2-acylthiophenes and thiophene carboxylic acid derivatives have been explored to yield mixtures of derivatives, highlighting the versatility of thiophene compounds in organic synthesis (Gol'dfarb, Yakubov, & Belen’kii, 1986). Similarly, synthesis routes have been developed to generate thiazolidine and thiazolidinone derivatives starting from cyano-acetylamino thiophene derivatives, which exhibit promising antioxidant and antitumor activities (Gouda & Abu‐Hashem, 2011).
Biological Activities
Thiophene derivatives have been the focus of studies aimed at evaluating their biological activities. New thiophene, thiazolyl-thiophene, and thienopyridine derivatives have been synthesized and tested for their anticancer activity, showing that certain thiophene-2-carboxamide derivatives exhibit good inhibitory activity against various cancer cell lines (Atta & Abdel‐Latif, 2021). Additionally, the anti-inflammatory potential of benzo[b]thiophene derivatives has been demonstrated, further expanding the therapeutic prospects of thiophene-based compounds (Radwan, Shehab, & El-Shenawy, 2009).
Sensing and Material Science Applications
In the realm of materials science, thiophene derivatives have been utilized in the development of sensing devices and materials with novel properties. For example, an iminodiacetatic acid (IDA) modified conducting copolymer electrode, incorporating thiophene units, has been studied for the electrochemical detection of copper ions, showcasing the applicability of thiophene derivatives in environmental monitoring and analytical chemistry (Lin et al., 2009).
properties
IUPAC Name |
2-acetamido-5-chlorothiophene-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO3S/c1-3(10)9-6-4(7(11)12)2-5(8)13-6/h2H,1H3,(H,9,10)(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMCUJOWTGMNALJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(S1)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Acetylamino)-5-chloro-3-thiophenecarboxylic acid |
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